2-({1-[3-(Ethoxycarbonyl)-4,5-dimethylthiophen-2-yl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid

• IUPAC Name: 2-[1-(3-ethoxycarbonyl-4,5-dimethylthiophen-2-yl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C20H19NO6S2/c1-4-27-20(26)16-10(2)11(3)28-18(16)21-15(22)9-14(17(21)23)29-13-8-6-5-7-12(13)19(24)25/h5-8,14H,4,9H2,1-3H3,(H,24,25)
• InChI Key: FGRRWKJKTCQMOG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C20H19NO6S2
• Molecular Weight: 433.5 g/mol

Description

“2-({1-[3-(Ethoxycarbonyl)-4,5-dimethylthiophen-2-yl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid” is a chemical compound with the linear formula C22H21NO6S2. It has a molecular weight of 459.544. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is based on the linear formula C22H21NO6S2. More detailed structural analysis would require additional resources such as spectroscopic data or crystallographic studies, which are not available in the current data.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of this compound. For instance, a novel macrocyclic benzofuran derivative was found to exhibit anti-hepatitis C virus activity. .

Anticancer Properties

• Benzofuran compounds, including derivatives of 3-(ethoxycarbonyl)benzoic acid, have been investigated as potential anticancer agents. .

Free Radical Cyclization Cascade

• Researchers have discovered novel methods for constructing benzofuran rings. One such method involves a unique free radical cyclization cascade, enabling the synthesis of challenging polycyclic benzofuran compounds. .

Quantum Tunneling Synthesis

• Another intriguing approach involves constructing benzofuran rings through proton quantum tunneling. .

Natural Product Sources

• Benzofuran compounds are widespread in nature, found in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae. .

Structure-Activity Relationship (SAR)

• Researchers have explored the relationship between the bioactivities of benzofuran derivatives and their chemical structures. .

Mechanism of Action

The mechanism of action of a chemical compound refers to its interactions at the molecular or cellular level, often in the context of its use as a drug or therapeutic agent. Currently, there is no information available on the mechanism of action of this compound.